Cas no 880853-77-0 (N-(2,4-dichlorophenyl)-1H-1,3-benzodiazole-5-carboxamide)

• Product Name: N-(2,4-dichlorophenyl)-1H-1,3-benzodiazole-5-carboxamide
• CAS No: 880853-77-0
• MF: C₁₄H₉Cl₂N₃O
• MW: 306.146760702133
• CID: 5341738
• Update Time: 2025-05-24

N-(2,4-dichlorophenyl)-1H-1,3-benzodiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dichlorophenyl)-1H-benzo[d]imidazole-5-carboxamide
• N-(2,4-dichlorophenyl)-3H-benzimidazole-5-carboxamide
• N-(2,4-dichlorophenyl)-1H-1,3-benzodiazole-5-carboxamide

• Inchi： 1S/C14H9Cl2N3O/c15-9-2-4-11(10(16)6-9)19-14(20)8-1-3-12-13(5-8)18-7-17-12/h1-7H,(H,17,18)(H,19,20)
• InChI Key： WHAVDNJDBYNYFI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(C1C=CC2=C(C=1)NC=N2)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 368
• XLogP3: 3.6
• Topological Polar Surface Area: 57.8

Additional information on N-(2,4-dichlorophenyl)-1H-1,3-benzodiazole-5-carboxamide

N-(2,4-dichlorophenyl)-1H-1,3-benzodiazole-5-carboxamide (CAS No. 880853-77-0): A Comprehensive Overview

N-(2,4-dichlorophenyl)-1H-1,3-benzodiazole-5-carboxamide (CAS No. 880853-77-0) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzodiazoles, which are known for their diverse biological activities, including anxiolytic, sedative, and anticonvulsant effects. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to N-(2,4-dichlorophenyl)-1H-1,3-benzodiazole-5-carboxamide.

Chemical Structure and Synthesis

The chemical structure of N-(2,4-dichlorophenyl)-1H-1,3-benzodiazole-5-carboxamide is characterized by a benzodiazole core with a substituted phenyl group at the 2-position and a carboxamide group at the 5-position. The presence of the dichlorophenyl substituent imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The synthesis of this compound typically involves multi-step reactions, including the formation of the benzodiazole ring and subsequent functionalization of the phenyl and carboxamide groups.

One common synthetic route involves the reaction of 2-amino-5-chlorobenzoic acid with 2,4-dichlorobenzoyl chloride in the presence of a coupling agent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) to form the intermediate amide. This intermediate is then cyclized under appropriate conditions to form the benzodiazole ring. Recent advancements in synthetic methods have focused on improving yield and purity while reducing reaction times and environmental impact.

Biological Activities

N-(2,4-dichlorophenyl)-1H-1,3-benzodiazole-5-carboxamide has been extensively studied for its potential therapeutic applications. One of its key biological activities is its ability to modulate GABA-A receptors, which are important targets for anxiolytic and sedative drugs. Research has shown that this compound can bind to specific subunits of GABA-A receptors with high affinity, leading to enhanced chloride ion influx and increased inhibitory neurotransmission.

In addition to its anxiolytic properties, N-(2,4-dichlorophenyl)-1H-1,3-benzodiazole-5-carboxamide has also been investigated for its anticonvulsant effects. Preclinical studies have demonstrated that it can effectively reduce seizure activity in animal models of epilepsy. The mechanism underlying this activity is thought to involve modulation of GABAergic neurotransmission and inhibition of neuronal excitability.

Pharmacokinetics and Toxicology

The pharmacokinetic profile of N-(2,4-dichlorophenyl)-1H-1,3-benzodiazole-5-carboxamide is an important consideration for its potential use as a therapeutic agent. Studies have shown that it exhibits good oral bioavailability and a moderate half-life in vivo. The compound is primarily metabolized by hepatic enzymes, with major metabolites being excreted in urine and feces.

Toxicological evaluations have indicated that N-(2,4-dichlorophenyl)-1H-1,3-benzodiazole-5-carboxamide has a favorable safety profile at therapeutic doses. However, like other benzodiazoles, it may cause side effects such as drowsiness and impaired motor coordination at higher concentrations. Long-term safety studies are ongoing to assess potential chronic toxicity and carcinogenicity risks.

Clinical Applications and Future Directions

The potential clinical applications of N-(2,4-dichlorophenyl)-1H-1,3-benzodiazole-5-carboxamide are diverse and promising. Its anxiolytic properties make it a candidate for treating anxiety disorders such as generalized anxiety disorder (GAD) and social anxiety disorder (SAD). Additionally, its anticonvulsant effects suggest that it could be useful in managing epilepsy and other seizure disorders.

Ongoing clinical trials are evaluating the efficacy and safety of this compound in various patient populations. Preliminary results have been encouraging, with several studies reporting significant improvements in symptoms without major adverse effects. However, further research is needed to optimize dosing regimens and identify patient subgroups that may benefit most from treatment.

In conclusion, N-(2,4-dichlorophenyl)-1H-1,3-benzodiazole-5-carboxamide (CAS No. 880853-77-0) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a therapeutic agent for anxiety disorders and epilepsy is supported by preclinical studies and early clinical trials. Continued research into its pharmacology and clinical applications will likely lead to new insights and advancements in the field of medicinal chemistry.